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Compound of Interest

5-Bromo-1H-indole-2-carboxylic
Compound Name: _
acid

Cat. No.: B556507

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-1H-indole-2-carboxylic acid, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Hazard Identification and Safety Data

5-Bromo-1H-indole-2-carboxylic acid is a chemical compound that requires careful handling
due to its potential health effects. It is classified as harmful if swallowed, an irritant to the skin
and eyes, and may cause respiratory irritation.[1][2]

Hazard Classification GHS Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye lIrritation (Category

2n) H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure

H335: May cause respiratory irritation[1]
(Category 3)

Required Personal Protective Equipment (PPE)
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Before handling or disposing of 5-Bromo-1H-indole-2-carboxylic acid, ensure the following

personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]
Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Respiratory Protection: A NIOSH/MSHA-approved respirator with a dust filter (such as a type
N95) is recommended, especially if dust is generated.[2]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]

Operational Protocols
Accidental Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area
and ensure adequate ventilation.[1]

Control Ignition Sources: Keep the substance and any empty containers away from heat and
sources of ignition.[3]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Avoid allowing the
chemical to enter drains or water courses.[1][4]

Absorb and Collect:
o For solid spills, carefully sweep or vacuum the material. Avoid generating dust.[2]

o For solutions, absorb with an inert, non-combustible material such as diatomite or a
universal binder.[1]

Package for Disposal: Place the absorbed material and contaminated items into a suitable,
labeled container for disposal.[4]

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.[1]
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¢ Wash Hands: Wash hands thoroughly with soap and water after handling.[1][3]
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Caption: Workflow for handling accidental spills of 5-Bromo-1H-indole-2-carboxylic acid.

Proper Disposal Procedure

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste according to local, state, and federal regulations (e.g., US EPA guidelines
in 40 CFR 261.3).

o Waste Collection:

o Collect waste 5-Bromo-1H-indole-2-carboxylic acid and any contaminated materials
(e.g., absorbent pads, gloves, weighing paper) in a designated, compatible, and properly
labeled waste container.

o Keep the container tightly closed and store it in a well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1][3]

o Consult Regulations:

o Consult your institution's Environmental Health and Safety (EHS) office for specific
disposal guidelines.

o Waste generators must adhere to all applicable federal, state, and local hazardous waste
regulations to ensure complete and accurate classification and disposal.

» Arrange for Pickup:

o Dispose of the contents and container through an approved waste disposal plant or a
licensed hazardous waste contractor.[2][3] Do not dispose of this chemical down the drain
or in regular trash.
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Caption: Step-by-step process for the proper disposal of 5-Bromo-1H-indole-2-carboxylic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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